![molecular formula C9H9BrN4O3 B151356 7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione CAS No. 133512-95-5](/img/structure/B151356.png)
7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione
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Overview
Description
7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione, also known as Br-ADMP, is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a purine derivative and has potential applications in various fields, including drug discovery and development, biochemistry, and molecular biology.
Scientific Research Applications
7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione has shown potential in various scientific research applications. One of the most promising applications is in the field of drug discovery and development. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. Additionally, this compound has been used as a tool to study the role of purinergic signaling in various physiological processes.
Mechanism of Action
The mechanism of action of 7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione involves its ability to inhibit the activity of enzymes involved in purinergic signaling pathways. Specifically, this compound inhibits the activity of adenosine deaminase and adenosine kinase, leading to an increase in the levels of adenosine in the body. Adenosine is a signaling molecule that plays a crucial role in various physiological processes, including inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can reduce tumor growth and inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione is its relatively simple synthesis method, making it accessible to researchers. Additionally, this compound has shown promising results in various scientific research applications, including drug discovery and development. However, there are also limitations to using this compound in lab experiments. One limitation is that this compound has a short half-life in the body, which may limit its effectiveness as a therapeutic agent. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on 7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione. One area of research is to further investigate the anti-tumor properties of this compound and its potential as a cancer treatment. Additionally, more research is needed to understand the safety and efficacy of this compound in humans. Another area of research is to explore the potential of this compound as a tool for studying purinergic signaling in various physiological processes. Finally, researchers may explore the potential of this compound as a lead compound for the development of new drugs with anti-inflammatory and anti-tumor properties.
In conclusion, this compound is a promising compound that has potential applications in various scientific research fields. Its relatively simple synthesis method and promising results in various scientific research applications make it an attractive option for researchers. However, more research is needed to fully understand its safety and efficacy in humans and to explore its potential as a lead compound for the development of new drugs.
Synthesis Methods
The synthesis of 7-Acetyl-8-bromo-1,3-dimethylpurine-2,6-dione involves the reaction of 8-bromo-1,3-dimethylxanthine with acetic anhydride in the presence of a catalyst such as pyridine. The reaction leads to the formation of this compound as a white crystalline solid. This synthesis method is relatively simple and cost-effective, making it an attractive option for researchers.
properties
CAS RN |
133512-95-5 |
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Molecular Formula |
C9H9BrN4O3 |
Molecular Weight |
301.1 g/mol |
IUPAC Name |
7-acetyl-8-bromo-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C9H9BrN4O3/c1-4(15)14-5-6(11-8(14)10)12(2)9(17)13(3)7(5)16/h1-3H3 |
InChI Key |
OSEIFKDZRQAUGR-UHFFFAOYSA-N |
SMILES |
CC(=O)N1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C |
Canonical SMILES |
CC(=O)N1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C |
synonyms |
1H-Purine-2,6-dione, 7-acetyl-8-bromo-3,7-dihydro-1,3-dimethyl- |
Origin of Product |
United States |
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